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Compound of Interest

Compound Name: Tin-126

Cat. No.: B107535 Get Quote

Introduction

Tin-126 (¹²⁶Sn) is a long-lived fission product with a half-life of 2.3 x 10⁵ years, making its

separation and quantification crucial for radioactive waste management, environmental

monitoring, and nuclear forensics. Extraction chromatography is a highly effective technique for

the selective separation of ¹²⁶Sn from complex sample matrices, such as high-level radioactive

waste and environmental samples.[1] This application note details the principles and provides

protocols for the separation of ¹²⁶Sn using various extraction chromatographic resins.

The methods described herein are designed for researchers, scientists, and professionals in

the fields of radiochemistry and drug development who require high-purity ¹²⁶Sn or need to

accurately measure its presence in various samples. The protocols focus on the use of

commercially available extraction chromatography resins, including TEVA® Resin and TBP

Resin, for the separation of tin from interfering radionuclides.

Principle of Separation
Extraction chromatography combines the selectivity of liquid-liquid extraction with the

procedural ease of column chromatography. The stationary phase consists of an inert support

coated with an organic extractant, which selectively retains the target analyte from an aqueous

mobile phase. For ¹²⁶Sn separation, the choice of extractant and the composition of the mobile

phase (typically acidic solutions) are critical for achieving high selectivity and recovery.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b107535?utm_src=pdf-interest
https://www.benchchem.com/product/b107535?utm_src=pdf-body
https://inis.iaea.org/records/dv0fb-dae17/files/53066441.pdf?download=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Resins for Tin-126 Separation
Several extraction chromatographic resins have been successfully employed for the separation

of ¹²⁶Sn. The selection of the resin depends on the specific sample matrix and the interfering

elements present.

TEVA® Resin: This resin contains an aliphatic quaternary amine as the extractant.[2] It is

particularly effective for separating tetravalent actinides and has been successfully used for

¹²⁶Sn separation from radioactive waste.[3] Tin is typically loaded onto the resin in a

hydrochloric acid medium and eluted with nitric acid.[3]

TBP Resin: This resin utilizes tri-n-butyl phosphate (TBP) as the extractant. It has been

demonstrated to be effective for concentrating ¹²⁶Sn from hydrochloric acid solutions.[4][5]

Anion Exchange Resins: While not strictly extraction chromatography, anion exchange

chromatography is a related and often used technique for ¹²⁶Sn separation. Tin forms anionic

complexes in hydrochloric acid, which are retained by the resin.

Data Presentation: Performance of Extraction
Chromatographic Resins
The following table summarizes the performance characteristics of different resins under

various experimental conditions for the separation of Tin-126.
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Resin
Mobile
Phase
(Loading)

Mobile
Phase
(Elution)

Recovery
Yield (%)

Key
Separations

Reference

TEVA® Resin 1 M HCl 2 M HNO₃ Not Specified

Separation of

¹²⁶Sn from

radioactive

waste

samples.

[3]

TBP Resin 6 M HCl 0.1 M HCl 65-80%

Concentratio

n of ¹²⁶Sn

from

hydrochloric

acid medium.

[5]

Anion

Exchange
2 M HCl 2 M HNO₃ Not Specified

Separation of

¹²⁶Sn from

hydrochloric

and

hydrofluoric

acid

solutions.

[6]

Experimental Protocols
The following are detailed protocols for the separation of ¹²⁶Sn using TEVA® Resin and TBP

Resin.

Protocol 1: Separation of ¹²⁶Sn using TEVA® Resin
This protocol is adapted from methodologies for the determination of ¹²⁶Sn in radioactive waste.

[3]

1. Sample Preparation: a. Acidify the sample solution containing ¹²⁶Sn to 0.5 M HCl. b. Add a

stable tin carrier and a ¹¹³Sn tracer for yield determination. c. Precipitate tin as tin sulfide (SnS₂)

by adding ammonium sulfide. d. Centrifuge the solution and discard the supernatant. e.

Dissolve the precipitate in concentrated HCl.
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2. Column Preparation: a. Use a pre-packed TEVA® Resin column or prepare a column with

approximately 1.5 g of TEVA® Resin. b. Pre-condition the column by passing 10 mL of 1 M HCl

through it.

3. Loading: a. Evaporate the dissolved sulfide precipitate to near dryness and reconstitute the

residue in 1 M HCl. b. Load the sample solution onto the pre-conditioned TEVA® Resin column

at a flow rate of approximately 1 mL/min. c. Collect the load effluent and rinse the sample

container with 1 M HCl, loading the rinse onto the column.

4. Washing: a. Wash the column with 20 mL of 1 M HCl to remove any non-retained interfering

ions.

5. Elution: a. Elute the retained ¹²⁶Sn from the column using 15 mL of 2 M HNO₃. b. Collect the

eluate in a clean collection vial.

6. Quantification: a. The eluted fraction containing ¹²⁶Sn can be directly measured by gamma

spectrometry on a High-Purity Germanium (HPGe) detector.[3]

Protocol 2: Concentration of ¹²⁶Sn using TBP Resin
This protocol is based on studies focusing on the concentration of ¹²⁶Sn from hydrochloric acid

media.[4][5]

1. Sample Preparation: a. Adjust the sample solution containing ¹²⁶Sn to 6 M HCl.

2. Column Preparation: a. Prepare a column with a suitable amount of TBP Resin. b. Pre-

condition the column by passing 10 mL of 6 M HCl through it.

3. Loading: a. Load the sample solution onto the pre-conditioned TBP Resin column. ¹²⁶Sn will

be retained on the resin.

4. Washing: a. Wash the column with a small volume of 6 M HCl to remove any remaining

sample matrix components.

5. Elution: a. Elute the concentrated ¹²⁶Sn from the resin using 0.1 M HCl.[4][5]

6. Further Purification (if necessary): a. For samples containing significant amounts of ¹³⁷Cs, an

additional purification step using an AMP-PAN column may be required to obtain a sufficiently
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pure sample for gamma spectrometry.[4][5]

Visualizations
The following diagrams illustrate the experimental workflows for the separation of Tin-126.
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Gamma Spectrometry
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Click to download full resolution via product page

Caption: Workflow for ¹²⁶Sn separation using TEVA® Resin.
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Caption: Workflow for ¹²⁶Sn concentration using TBP Resin.

Conclusion
Extraction chromatography offers a robust and selective method for the separation of ¹²⁶Sn

from various complex matrices. The choice of resin and the optimization of the

chromatographic conditions are paramount to achieving high recovery and purity. The protocols

provided in this application note, utilizing TEVA® Resin and TBP Resin, serve as a

comprehensive guide for researchers and professionals engaged in the analysis of this
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important radionuclide. Proper sample preparation and adherence to the detailed steps are

essential for successful separation and accurate quantification of Tin-126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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